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Compound of Interest

Compound Name: 2,6-Dibromoaniline

Cat. No.: B042060

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of
2,6-Dibromoaniline, a key intermediate in various organic syntheses. The document outlines
its core physicochemical properties, details the experimental protocols for their determination,
and illustrates a common synthetic pathway.

Physicochemical Data of 2,6-Dibromoaniline

2,6-Dibromoaniline (CAS No: 608-30-0) is a crystalline solid that appears as white to pale
yellow or gray crystalline powder or colorless long needle-like crystals.[1][2] Its key physical
properties are summarized in the table below for easy reference.
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Property Value Reference
Molecular Formula CeHsBrzN [11[3]
Molecular Weight 250.92 g/mol [1][4]
Melting Point 80-82 °C (lit.) [11[31[5]
87-88 °C (recrystallized) [1][6]

Boiling Point 262-264 °C (lit.) [1]3][5]
Density 1.9318 g/cm3 (rough estimate) [1]

Insoluble in water; Soluble in
Solubility chloroform, methanol,

benzene, ether, and ethanol.[1]

Experimental Protocols

Accurate determination of melting and boiling points is crucial for verifying the purity and
identity of a compound. The following are detailed methodologies for these measurements.

Melting Point Determination (Capillary Method)

The melting point of 2,6-Dibromoaniline can be accurately determined using the capillary tube
method with a melting point apparatus (e.g., Mel-Temp or similar).[7][8]

Apparatus and Materials:

Melting point apparatus

Capillary tubes (sealed at one end)

Dry, powdered sample of 2,6-Dibromoaniline

Thermometer

Mortar and pestle (optional, for powdering the sample)

Procedure:
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o Sample Preparation: Ensure the 2,6-Dibromoaniline sample is completely dry and finely
powdered.[8][9] Introduce a small amount of the powdered sample into the open end of a
capillary tube.[8] Pack the sample into the sealed end of the tube by tapping the tube gently
or by dropping it through a long glass tube.[8] The packed sample height should be
approximately 1-2 mm.[10]

o Apparatus Setup: Place the capillary tube containing the sample into the sample holder of
the melting point apparatus.[8]

e Heating: Begin heating the apparatus. For an unknown sample, a rapid initial heating can be
used to determine an approximate melting range.[7] For a known substance like 2,6-
Dibromoaniline, set the initial temperature to about 15-20°C below the expected melting
point (i.e., around 60-65°C).[8]

o Measurement: As the temperature approaches the expected melting point, reduce the
heating rate to about 1-2°C per minute to ensure thermal equilibrium between the sample
and the thermometer.[7][8]

o Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the beginning of the melting range) and the
temperature at which the entire sample becomes a clear liquid (the end of the melting
range).[7][11] A pure sample will typically exhibit a sharp melting range of 0.5-1.0°C.[7]

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.[12][13] Since 2,6-Dibromoaniline is a solid at room temperature, it must first
be melted to perform this measurement.

Apparatus and Materials:
» Thiele tube filled with mineral olil
o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)
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e Thermometer

e Rubber band or thread

e Heat source (e.g., Bunsen burner)
Procedure:

o Sample Preparation: Place a small amount of 2,6-Dibromoaniline into the small test tube
and gently heat it until it melts.

o Assembly: Attach the test tube containing the molten sample to a thermometer using a
rubber band or thread, ensuring the bottom of the test tube is aligned with the thermometer
bulb.[13][14]

o Capillary Insertion: Place a capillary tube, with its sealed end facing upwards, into the molten
sample within the test tube.[12][14]

e Heating: Immerse the assembly into the Thiele tube, ensuring the sample is below the oil
level and the open arm of the Thiele tube is not pointing towards anyone.[14] Gently heat the
side arm of the Thiele tube with a heat source. The shape of the tube facilitates the
circulation of the oil, ensuring uniform heating.[14]

o Observation: As the liquid heats up, air trapped in the capillary tube will expand and exit as a
slow stream of bubbles. Continue gentle heating until a rapid and continuous stream of
bubbles emerges from the capillary tube's open end.[13][14]

o Measurement: Remove the heat source and allow the apparatus to cool slowly. The stream
of bubbles will slow down and eventually stop. The boiling point is the temperature at which
the liquid just begins to enter the capillary tube.[14]

Synthetic Pathway Visualization

2,6-Dibromoaniline is an important intermediate in the synthesis of more complex molecules.
[15] One common method for its preparation involves the bromination of sulfanilic acid,
followed by a hydrolysis (desulfonation) step to remove the sulfonic acid group.[6][15]
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Step 1: Bromination Step 2: Hydrolysis (Desulfonation)

Bromine (Brz) ; ; Sulfuric Acid (H2S0a4)
Sulfanilic Acid Caustic Alkali 4-Am|no-3,35u-|?ét[31;otr:obenzene Heat (120-170°C) M, 5_Dibromoaniline

Click to download full resolution via product page

Caption: Synthesis workflow for 2,6-Dibromoaniline from Sulfanilic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2,6-Dibromoaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042060#2-6-dibromoaniline-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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